{2,7-Dichloro-6-methyl-4-[(4-methylpiperidin-1-YL)methyl]quinolin-3-YL}methanol

• CAS No.: 220998-08-3
• Molecular Formula: C18H22Cl2N2O
• Molecular Weight: 353.3 g/mol
• IUPAC Name: [2,7-dichloro-6-methyl-4-[(4-methylpiperidin-1-yl)methyl]quinolin-3-yl]methanol
• InChI: InChI=1S/C18H22Cl2N2O/c1-11-3-5-22(6-4-11)9-14-13-7-12(2)16(19)8-17(13)21-18(20)15(14)10-23/h7-8,11,23H,3-6,9-10H2,1-2H3
• InChI Key: NBEXZBYYVRZPOS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(C(=NC3=C2C=C(C(=C3)Cl)C)Cl)CO

Description

{2,7-Dichloro-6-methyl-4-[(4-methylpiperidin-1-YL)methyl]quinolin-3-YL}methanol is a useful research compound. Its molecular formula is C18H22Cl2N2O and its molecular weight is 353.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the product of Stage 82.d (16.2 g; 55.7 mmol) in THF (70 ml) is treated with a solution of 4-methylpiperidine (23 ml; 195 mmol). The mixture obtained is agitated at ambient temperature for 2 hours. Water (200 ml) and dichloroethane (200 ml) are added. The organic phase is washed with an aqueous solution of sodium chloride (concentrated to 20% by weight; 100 ml), dried over magnesium sulphate and concentrated under reduced pressure. By crystallization of the residue from diethylether, the product in the title is obtained (18.3 g; 93% yield) in the form of a white crystalline solid (M.p. 170–171,5° C.).